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This technical guide provides a comprehensive overview of the fundamental chemical

properties of Texanol (2,2,4-trimethyl-1,3-pentanediol monoisobutyrate), tailored for

researchers, scientists, and drug development professionals. The data presented herein is

essential for accurate computational modeling, toxicological assessment, and understanding its

potential interactions within biological systems.

Molecular and Chemical Identity
Texanol is a high-boiling point, colorless liquid with a mild, characteristic odor. It is primarily

used as a coalescing agent in latex paints and coatings.[1][2][3] For computational modeling

purposes, a precise understanding of its molecular identifiers is crucial.
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Identifier Value Source

IUPAC Name

(3-hydroxy-2,2,4-

trimethylpentyl) 2-

methylpropanoate

[1]

CAS Number 25265-77-4 [1]

Molecular Formula C12H24O3 [1]

Molecular Weight 216.32 g/mol [1][4]

SMILES
CC(C)C(C(C)

(C)COC(=O)C(C)C)O
[1][4]

InChI

InChI=1S/C12H24O3/c1-

8(2)10(13)12(5,6)7-15-

11(14)9(3)4/h8-10,13H,7H2,1-

6H3

[1][4]

InChIKey
DAFHKNAQFPVRKR-

UHFFFAOYSA-N
[1][4]

Physicochemical Properties for Computational Input
Accurate parameterization of computational models relies on high-quality physicochemical

data. The following tables summarize the key experimental properties of Texanol.

Physical and Thermodynamic Properties
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Property Value Units Conditions

Melting Point -50 °C

Boiling Point 254 - 260.5 °C at 760 mmHg

Density 0.95 g/cm³ at 20 °C

Vapor Pressure 0.0097 - 0.013 mmHg at 20 °C

Heat of Vaporization 15196 cal/g·mol

Surface Tension 28.9 dynes/cm at 20 °C

Viscosity 12.5 - 13.5 cP (mPa·s) at 20 °C

Refractive Index 1.4423 at 20 °C

Sources:[1][2][3][4][5][6][7][8][9]

Solubility and Partitioning Behavior
Property Value Units Conditions

Water Solubility 858 - 900 mg/L at 18-22 °C

LogP (Octanol-Water

Partition Coefficient)
3.47 at 25 °C

Sources:[2][4][5][10]

Experimental Protocols
The determination of the physicochemical properties listed above is guided by standardized

experimental protocols, primarily those established by the Organisation for Economic Co-

operation and Development (OECD). Adherence to these guidelines ensures data quality and

reproducibility.

Workflow for Physicochemical Property Determination
The general workflow for determining the physicochemical properties of a chemical substance

like Texanol follows a structured approach to ensure accuracy and compliance with regulatory
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General workflow for physicochemical property determination.

Key Experimental Methodologies
Boiling Point (OECD Guideline 103): This guideline describes several methods for

determining the boiling point of a liquid.[4] For a substance like Texanol, a common method

involves using an ebulliometer, which measures the temperature at which the vapor pressure

of the liquid equals the ambient pressure. The temperature is measured with a calibrated

temperature sensor in the vapor and liquid phases, and the boiling point is recorded when

these temperatures are in equilibrium.[4]

Vapor Pressure (OECD Guideline 104): The vapor pressure of Texanol is determined using

methods outlined in this guideline, which are applicable over a range of pressures.[11][12]

[13] A common technique is the static method, where the substance is introduced into a

vacuum-sealed container, and the pressure is measured at a constant temperature once

equilibrium is reached.[13]

Water Solubility (OECD Guideline 105): This guideline provides methods for determining the

water solubility of substances.[6][14] For a compound with solubility in the range of Texanol,
the flask method is appropriate.[15][16] In this method, an excess of the substance is stirred

in water at a constant temperature until saturation is achieved. The solution is then filtered or

centrifuged, and the concentration of the substance in the aqueous phase is determined

analytically.[15][16]

Partition Coefficient (logP) (OECD Guideline 107): The n-octanol/water partition coefficient is

a critical parameter for predicting the environmental fate and biological activity of a

substance.[17] The shake-flask method, described in this guideline, is suitable for Texanol.
[8][10][17][18] In this procedure, the substance is dissolved in a mixture of n-octanol and

water. The mixture is shaken until equilibrium is reached, and then the two phases are

separated. The concentration of the substance in each phase is measured to calculate the

partition coefficient.[8][10][17]

Density (OECD Guideline 109): This guideline outlines various methods for determining the

density of liquids.[1][2][3][7] A common and accurate method is the oscillating densitometer.

This instrument measures the change in the resonant frequency of a U-shaped tube when it

is filled with the sample liquid. The density is then calculated from this change in frequency.

[1]
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Toxicological and Metabolic Profile
For professionals in drug development, understanding the toxicological and metabolic fate of a

compound is paramount.

Toxicological Summary
Texanol exhibits low acute toxicity.[10] However, it can be a mild irritant to the skin and eyes.

[17] Inhalation of high concentrations of its aerosol may cause respiratory irritation.[17]

Proposed Metabolic Pathway
While specific in-vivo metabolic studies on Texanol are limited, a metabolic pathway has been

proposed based on its structural similarity to 2,2,4-trimethyl-1,3-pentanediol diisobutyrate

(TXIB).[5] The primary metabolic route is expected to be hydrolysis of the ester linkage,

followed by oxidation.
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Proposed metabolic pathway of Texanol.

This proposed pathway suggests that Texanol is likely metabolized into more polar compounds

that can be readily excreted.[5]

Toxicological Assessment Workflow
The assessment of the toxicological risk of a chemical involves a multi-step process that

integrates data from various sources to characterize potential hazards and determine safe

exposure levels.
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General workflow for toxicological risk assessment.

Conclusion
The data and methodologies presented in this guide provide a solid foundation for the

computational modeling of Texanol. By utilizing the structured data and understanding the

experimental basis of these properties, researchers can develop more accurate and predictive

models for applications in drug development, toxicology, and environmental science. The

proposed metabolic pathway offers a starting point for further investigation into the biological

fate of this widely used chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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